N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide

• IUPAC Name: N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H19NO2S2/c1-14-7-9-15(10-8-14)13-20-12-11-17-21(18,19)16-5-3-2-4-6-16/h2-10,17H,11-13H2,1H3
• InChI Key: ONHYFFVPZAHCIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H19NO2S2
• Molecular Weight: 321.5 g/mol

Description

N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide, also known as MBTS, is a sulfonamide derivative that has been widely used in scientific research as a bioactive molecule. It has been shown to have a broad range of biological activities, including anti-inflammatory, analgesic, and anticancer effects.

Mechanism of Action

The mechanism of action of N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). It has also been shown to modulate the activity of certain signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. These activities may contribute to the anti-inflammatory, analgesic, and anticancer effects of N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide.
Biochemical and Physiological Effects
N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide has been shown to have a broad range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the expression of COX-2 and MMPs, which are involved in inflammation and cancer progression. N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a critical step in cancer progression.

Advantages and Limitations for Lab Experiments

N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has a broad range of biological activities, which makes it a useful tool compound for studying various biological processes. However, N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. It also has potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide research. One direction is to further investigate the mechanism of action of N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide. This can help to identify new targets for drug development and improve our understanding of the biological processes that N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide modulates. Another direction is to investigate the potential of N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide as a therapeutic agent for various diseases, such as cancer and inflammatory diseases. This can involve preclinical studies in animal models and clinical trials in humans. Finally, there is a need to develop new synthetic methods for N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide that can improve its solubility and reduce its potential off-target effects.

Scientific Research Applications

N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide has been widely used in scientific research as a bioactive molecule. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have anticancer effects in various cancer cell lines. N-{2-[(4-methylbenzyl)thio]ethyl}benzenesulfonamide has been used as a tool compound to study the mechanism of action of various biological processes, such as angiogenesis, cell migration, and cell proliferation.